Cas no 21358-13-4 (5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a phenyl group at the 4-position and a phenoxymethyl group at the 5-position, along with a thiol functional group at the 3-position. This structure confers potential utility in medicinal chemistry and agrochemical applications due to its ability to act as a versatile scaffold for further derivatization. The presence of the thiol group enhances reactivity, enabling selective modifications for targeted molecular design. Its stability and synthetic accessibility make it a valuable intermediate for developing biologically active compounds, particularly in the exploration of antimicrobial, antifungal, or enzyme-inhibiting agents.
21358-13-4 structure
Product Name:5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
CAS No:21358-13-4
MF:C15H13N3OS
MW:283.348221540451
MDL:MFCD00619001
CID:242268
PubChem ID:720920
Update Time:2025-06-07
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(phenoxymethyl)-4-phenyl-
- 3-(phenoxymethyl)-4-phenyl-1H-1,2,4-triazole-5-thione
- 5-Phenoxymethyl-4-phenyl-4H-[1,2,4]triazole-3-thiol
- 4-phenyl-5-(phenoxymethyl)-1,2,4-triazole-3-thiol
- 5-phenoxymethyl-4-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 5-Phenoxymethyl-4-phenyl-3-mercapto-triazol
- 5-Phenoxymethyl-4-phenyl-4H
- 5-(phenoxymethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- CS-0308189
- HMS2587O04
- WL-134987
- AKOS003237647
- CHEMBL1379971
- CCG-15992
- BB 0217452
- SR-01000418103
- BDBM50424848
- SCHEMBL11887412
- LS-02989
- AB00095030-01
- 3-(phenoxymethyl)-4-phenyl-1H-1, 2, 4-triazole-5-thione
- SCHEMBL5432352
- AKOS000268476
- 21358-13-4
- MLS000709254
- EN300-110573
- 5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
- SMR000289921
- F87854
- 5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
- SR-01000418103-1
- Z58287003
- 5-phenoxymethyl-4-phenyl-4h-1,2,4-triazole-3-thiol
- DTXSID30352185
- MFCD00619001
- STK135634
- ALBB-008850
- STK983720
- AG-690/11310119
- 5-(PHENOXYMETHYL)-4-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE
- 5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD00619001
- Inchi： 1S/C15H13N3OS/c20-15-17-16-14(11-19-13-9-5-2-6-10-13)18(15)12-7-3-1-4-8-12/h1-10H,11H2,(H,17,20)
- InChI Key： CQOIKLYYYATDDP-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC=CC=2)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 283.07800
- Monoisotopic Mass: 283.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 69Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 413.3°C at 760 mmHg
- Flash Point: 203.7°C
- Refractive Index: 1.661
- PSA: 78.74000
- LogP: 3.13500
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 039220-1g |
5-Phenoxymethyl-4-phenyl-4H-[1,2,4]triazole-3-thiol |
21358-13-4 | 1g |
￡154.00 | 2022-03-01 | ||
| Fluorochem | 039220-5g |
5-Phenoxymethyl-4-phenyl-4H-[1,2,4]triazole-3-thiol |
21358-13-4 | 5g |
￡470.00 | 2022-03-01 | ||
| Fluorochem | 039220-10g |
5-Phenoxymethyl-4-phenyl-4H-[1,2,4]triazole-3-thiol |
21358-13-4 | 10g |
￡858.00 | 2022-03-01 | ||
| TRC | P323475-50mg |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol |
21358-13-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P323475-100mg |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol |
21358-13-4 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P323475-500mg |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol |
21358-13-4 | 500mg |
$ 295.00 | 2022-06-03 | ||
| abcr | AB220511-500 mg |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-13-4 | 500MG |
€165.80 | 2023-02-05 | ||
| abcr | AB220511-1 g |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-13-4 | 1g |
€197.30 | 2023-02-05 | ||
| abcr | AB220511-5 g |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-13-4 | 5g |
€456.10 | 2023-02-05 | ||
| abcr | AB220511-10 g |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-13-4 | 10g |
€773.40 | 2023-02-05 |
5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
21358-13-4 (5-(Phenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol) Related Products
- 76111-27-8(5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol)
- 107951-99-5(3H-1,2,4-Triazole-3-thione,4-(4-chlorophenyl)-2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-)
- 107951-98-4(3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-)
- 68212-26-0(5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol)
- 107952-08-9(3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-)
- 107952-04-5(3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-4-phenyl-)
- 107951-97-3(5-(4-Methoxyphenoxy)methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)
- 69026-64-8(5-(4-chlorophenoxy)methyl-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 21358-14-5(3-(Phenoxymethyl)-4-(p-tolyl)-1H-1,2,4-triazole-5(4H)-thione)
- 76111-24-5(5-(4-chlorophenoxy)methyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol)
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